Cas no 18684-11-2 (1-Octadecanaminium,N,N,N-trimethyl-,methyl sulfate)

• Product Name: 1-Octadecanaminium,N,N,N-trimethyl-,methyl sulfate
• CAS No: 18684-11-2
• MF: C₂₂H₄₉NO₄S
• MW: 423.693766355515
• CID: 221532
• Update Time: 2025-04-19

1-Octadecanaminium,N,N,N-trimethyl-,methyl sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium,N,N,N-trimethyl-,methyl sulfate
• TRIMETHYL(OCTADECYL)AMMONIUM METHYL SULPHATE
• STEARTRIMONIUM METHOSULFATE
• octadecyltrimethylammonium methyl sulfate
• Trimethyl(octadecyl)ammonium methyl sulfate
• N-Octadecyl-N,N,N-trimethylammonium methosulfate

• Inchi： 1S/C21H46N.CH4O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2,3)4;1-5-6(2,3)4/h5-21H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： WYTNTFGZBBTWNR-UHFFFAOYSA-M
• SMILES： [N+](C)(C)(C)CCCCCCCCCCCCCCCCCC.S([O-])(OC)(=O)=O

Computed Properties

• Exact Mass: 423.338
• Monoisotopic Mass: 423.338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C